4-(4-chlorophenyl)-N-{2-[(2-fluorobenzyl)amino]-2-oxoethyl}piperazine-1-carboxamide

• Molecular Formula: C20H22ClFN4O2
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-N-[2-[(2-fluorophenyl)methylamino]-2-oxoethyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H22ClFN4O2/c21-16-5-7-17(8-6-16)25-9-11-26(12-10-25)20(28)24-14-19(27)23-13-15-3-1-2-4-18(15)22/h1-8H,9-14H2,(H,23,27)(H,24,28)
• InChI Key: MMOVVODBPQOIJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)NCC(=O)NCC3=CC=CC=C3F

Description

• This compound is a complex organic molecule with the following structural formula:

  $$\text{C}_{16}\text{H}_{18}\text{ClFN}_4\text{O}$$C16​H18​ClFN4​O

  .
• It contains a piperazine ring, a carboxamide group, and substituents on the phenyl rings.
• The compound’s systematic name reflects its substituents and functional groups.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is via a multistep process that includes amide formation, cyclization, and functional group modifications.

Reaction Conditions: Specific conditions vary depending on the synthetic route, but typical reactions involve organic solvents, catalysts, and controlled temperatures.

Industrial Production: While I don’t have specific industrial production methods, research labs often synthesize it for scientific purposes.

Chemical Reactions Analysis

Reactions: This compound can undergo various reactions, including

Common Reagents and Conditions: Reagents like reducing agents (e.g., lithium aluminum hydride), oxidizing agents (e.g., potassium permanganate), and various catalysts are used.

Major Products: The products depend on the specific reaction, but they often involve modified functional groups or ring structures.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and applications in organic synthesis.

Biology: It might serve as a pharmacophore or scaffold for drug design.

Medicine: Investigate its potential as a therapeutic agent (e.g., antiviral, anticancer).

Industry: Explore its use in materials science or chemical processes.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets. It could interact with receptors, enzymes, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: Some related compounds include

Uniqueness: Highlight its distinct features compared to these similar compounds.

Remember that this compound’s applications and properties are still an active area of research, and further studies will enhance our understanding